Cas no 2137943-74-7 (Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)-)

• Product Name: Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)-
• CAS No: 2137943-74-7
• MF: C₁₁H₂₅N₃O
• MW: 215.3357026577
• CID: 5279293
• Update Time: 2025-10-29

Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)-

• Inchi： 1S/C11H25N3O/c1-9(2)8-13-11(15)14(5)7-6-12-10(3)4/h9-10,12H,6-8H2,1-5H3,(H,13,15)
• InChI Key： HABWPOCXAXSIQR-UHFFFAOYSA-N
• SMILES： N(C)(CCNC(C)C)C(NCC(C)C)=O

Additional information on Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)-

Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)- (CAS No. 2137943-74-7)

Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)- is a specialized organic compound with the CAS registry number 2137943-74-7. This compound belongs to the class of ureas, which are widely used in various industrial and agricultural applications due to their unique chemical properties. The molecular structure of this compound is characterized by a urea backbone with specific substituents that confer it with distinct functional properties.

The synthesis of Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)- involves advanced chemical processes that ensure high purity and stability. Recent studies have highlighted its potential as a versatile intermediate in the production of biodegradable polymers and eco-friendly materials. Its ability to form stable amide bonds makes it an attractive candidate for applications in sustainable chemistry.

One of the most significant advancements in the use of this compound is its role in enhancing the efficiency of agricultural fertilizers. Researchers have demonstrated that when incorporated into slow-release fertilizer formulations, Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)- can improve nutrient uptake by plants, thereby reducing environmental pollution caused by excess nitrogen runoff. This aligns with global efforts to promote sustainable agricultural practices.

In the industrial sector, this compound has found applications in the production of high-performance adhesives and coatings. Its ability to withstand harsh environmental conditions, such as temperature fluctuations and chemical exposure, makes it ideal for use in construction and automotive industries. Recent breakthroughs in polymer chemistry have further expanded its utility in creating lightweight yet durable materials.

The environmental impact of Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)- has been a focal point of recent research. Studies indicate that its biodegradability is significantly higher compared to traditional urea derivatives, making it a more eco-friendly alternative in various industrial processes. This has led to increased interest from manufacturers seeking to reduce their carbon footprint.

Moreover, the compound's role in pharmaceutical research cannot be overlooked. Preliminary studies suggest that it may serve as a building block for developing new drug delivery systems. Its unique molecular structure allows for controlled release mechanisms, which could enhance the efficacy of various therapeutic agents.

In conclusion, Urea, N-methyl-N-[2-[(1-methylethyl)amino]ethyl]-N'-(2-methylpropyl)- (CAS No. 2137943-74-7) is a multifaceted compound with promising applications across diverse industries. As research continues to uncover its potential, it is poised to play a pivotal role in advancing sustainable technologies and innovative solutions for global challenges.